Cas no 946360-91-4 (N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenoxy)acetamide)
N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenoxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-2-(3-methylphenoxy)acetamide
- N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methylphenoxy)acetamide
- F2070-1705
- AKOS005001439
- 946360-91-4
- N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(m-tolyloxy)acetamide
- N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenoxy)acetamide
-
- Inchi: 1S/C17H16FN5O2/c1-12-3-2-4-15(9-12)25-11-17(24)19-10-16-20-21-22-23(16)14-7-5-13(18)6-8-14/h2-9H,10-11H2,1H3,(H,19,24)
- InChI Key: UNDSJFPMTXTXNC-UHFFFAOYSA-N
- SMILES: C(NCC1N(C2=CC=C(F)C=C2)N=NN=1)(=O)COC1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 341.12880293g/mol
- Monoisotopic Mass: 341.12880293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 81.9Ų
N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenoxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2070-1705-2μmol |
N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methylphenoxy)acetamide |
946360-91-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2070-1705-5μmol |
N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methylphenoxy)acetamide |
946360-91-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2070-1705-10μmol |
N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methylphenoxy)acetamide |
946360-91-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2070-1705-1mg |
N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methylphenoxy)acetamide |
946360-91-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2070-1705-2mg |
N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methylphenoxy)acetamide |
946360-91-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2070-1705-3mg |
N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methylphenoxy)acetamide |
946360-91-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2070-1705-4mg |
N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methylphenoxy)acetamide |
946360-91-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2070-1705-5mg |
N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methylphenoxy)acetamide |
946360-91-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2070-1705-10mg |
N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methylphenoxy)acetamide |
946360-91-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2070-1705-15mg |
N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(3-methylphenoxy)acetamide |
946360-91-4 | 90%+ | 15mg |
$89.0 | 2023-05-16 |
N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenoxy)acetamide Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenoxy)acetamide
Professional Introduction to Compound with CAS No. 946360-91-4 and Product Name: N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenoxy)acetamide
The compound with the CAS number 946360-91-4 and the product name N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenoxy)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its tetrazole core and fluorophenyl substituent, contribute to its unique pharmacological properties.
Recent studies have highlighted the potential of tetrazole derivatives as pharmacological agents due to their ability to interact with various biological targets. The tetrazole ring in this compound is known for its stability and reactivity, which allows it to form hydrogen bonds and participate in other forms of molecular interactions. These characteristics make it an attractive scaffold for drug design. Additionally, the presence of a fluorophenyl group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug development.
The acetamide moiety in the molecular structure contributes to the compound's solubility and bioavailability, which are essential for effective drug delivery. Furthermore, the 3-methylphenoxy group adds another layer of complexity to the molecule, potentially influencing its binding affinity and selectivity towards biological targets. These structural elements collectively contribute to the compound's multifaceted pharmacological profile.
In the context of contemporary pharmaceutical research, this compound has garnered attention for its potential applications in treating various diseases. For instance, studies have suggested that derivatives of this class may exhibit anti-inflammatory, antiviral, and anticancer properties. The fluorine atom in the fluorophenyl group is particularly noteworthy, as fluorine substitution can significantly alter a molecule's pharmacokinetic properties, including its metabolic half-life and distribution within the body.
One of the most compelling aspects of this compound is its mechanism of action. The combination of the tetrazole core and other functional groups allows it to interact with specific enzymes and receptors involved in disease pathways. For example, preliminary research indicates that this compound may inhibit certain kinases or modulate neurotransmitter activity. Such interactions could lead to therapeutic benefits in conditions where these biological pathways are dysregulated.
The synthesis of this compound represents a testament to the advancements in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key parts of the molecular framework. These synthetic strategies are critical for producing complex molecules like this one with high fidelity.
From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies are essential for evaluating their pharmacological effects, toxicity profiles, and potential side effects. These studies provide valuable data that can inform subsequent clinical trials and help determine whether the compound is suitable for human use.
The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how the molecule will interact with biological targets at an atomic level. This information can guide experimental design and help optimize the compound's properties for better therapeutic efficacy. Additionally, computational methods can be used to screen large libraries of similar compounds, accelerating the discovery process.
Future research directions may focus on exploring analogs of this compound that exhibit enhanced potency or reduced side effects. By modifying specific structural features, such as replacing the acetamide group with another functional moiety or altering the substitution pattern on the fluorophenyl ring, researchers can fine-tune the molecule's pharmacological properties. Such modifications may lead to more effective therapeutic agents.
The broader implications of this research extend beyond individual compounds like this one. They contribute to our understanding of how structural features influence biological activity, which is fundamental to drug discovery. As our knowledge base grows, so does our ability to design molecules that precisely target disease-causing mechanisms.
In conclusion,N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenoxy)acetamide (CAS No. 946360-91-4) represents a significant advancement in pharmaceutical chemistry with promising applications in medicine. Its unique structural features make it a valuable candidate for further research aimed at developing new treatments for various diseases.
946360-91-4 (N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenoxy)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)